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Compound of Interest

Compound Name: Fosinopril

Cat. No.: B1673572

Essential Safety and Handling Guide for
Fosinopril

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fosinopril. Adherence to these procedural
guidelines is essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)

When handling Fosinopril, a comprehensive approach to personal protection is necessary to
minimize exposure. The following personal protective equipment is recommended.

Eye and Face Protection:
o Chemical safety goggles are required.

o Aface shield should be used for supplementary protection during larger-scale operations or
when there is a risk of splashing.

Skin Protection:

» Gloves: Chemical-resistant gloves must be worn. It is crucial to inspect gloves for any
damage before use and to wash hands thoroughly after removing them.
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» Protective Clothing: An impervious gown or lab coat should be worn to prevent skin contact.
For tasks with a higher risk of exposure, fire/flame-resistant and impervious clothing is
recommended.

Respiratory Protection:
e Work should be conducted in a well-ventilated area.

« If there is a risk of generating dust, a NIOSH-certified respirator should be used. The type of
respirator will depend on the specific conditions of use and the potential for airborne
concentration of the material.

Occupational Exposure Limits

Occupational Exposure Limits (OELS) are established to protect laboratory personnel from the
adverse health effects of exposure to chemical substances. For Fosinopril and other ACE
inhibitors, the following limits have been identified:

Parameter Value Source
Control Exposure Limit (CEL) Santa Cruz Biotechnology
o 0.1 mg/m3
TWA (ACE inhibitors) Safety Data Sheet
Occupational Exposure Limit Bristol-Myers Squibb Exposure
] ) 0.01 mg/m3 o
(OEL) TWA (Fosinopril) Guideline

TWA: Time-Weighted Average

Safe Handling and Operational Plan

General Handling Precautions:
» Avoid all personal contact with Fosinopril, including inhalation of dust.[1]
o Always use the substance in a well-ventilated area, such as a laboratory fume hood.

e Do not eat, drink, or smoke in areas where Fosinopril is handled or stored.
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o Keep containers securely sealed when not in use.
e Wash hands thoroughly with soap and water after handling.
Spill Management:

 In the event of a spill, alert personnel in the area and control personal contact by wearing
appropriate protective clothing.

o For dry spills, use dry clean-up procedures and avoid generating dust.

o Collect the spilled material and place it in sealed containers for disposal.
e Prevent spillage from entering drains or water courses.

Disposal Plan

All waste containing Fosinopril must be handled as hazardous material.

» Dispose of waste in accordance with local, state, and federal regulations.

o Excess and expired materials should be offered to a licensed hazardous material disposal
company.

o Contaminated packaging should be disposed of in the same manner as the product itself.
Puncture containers to prevent re-use.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Fosinopril in a
laboratory setting.
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Fosinopril Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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